Cas no 4463-44-9 (Xylene cyanol)

Xylene cyanol structure
Xylene cyanol structure
Product Name:Xylene cyanol
CAS No:4463-44-9
Molecular Formula:C25H27N2NaO7S2
Molecular Weight:554.6109
CID:836222

Xylene cyanol Properties

Names and Identifiers

    • XYLENE CYANOL FF
    • 5-cyclohexadien-1-ylidene]methyl]-6-hydroxy--methyl-monosodiumsalt
    • CI 42135
    • CI 43535
    • XYLENE CYANOL
    • sodium hydrogen 4-[[4-(ethylamino)-m-tolyl][4-(ethylimino)-3-methylcyclohexa-2,5-dien-1-ylidene]methyl]-6-hydroxybenzene-1,3-disulphonate
    • XYLENE CYANOL FF, CI 43535
    • Toluene-2,4-disulfonic acid, {.alpha.-[4-(ethylamino)-m-tolyl]-.alpha.-[4-(ethylimino)-3-methy...
    • C.I. 43535
    • SodiuM salt of M′-hydroxydiethyldi-  aMinophenyl ditolylcarbinol disulfonic acid
    • Xylene cyanol FF, pure
    • Xylene Cyanol, pure
    • Xylenecyanol FF 
    • 4-[[4-(Ethylamino)-3-methylphenyl][4-(ethylimino)-3-methyl-2,5-cyclohexadien-1-ylidene]methyl]-6-hydroxy-1,3-benzenedisulfonic acid sodium salt
    • AK186327
    • Sodium;4-[(E)-[4-(ethylamino)-3-methylphenyl]-(4-ethylimino-3-methylcyclohexa-2,5-dien-1-ylidene)met
    • InChIKey: ACZRDWVARWLTRG-MUKHSKDQSA-M
    • Inchi: 1S/C25H28N2O7S2.Na/c1-5-26-20-9-7-17(11-15(20)3)25(18-8-10-21(27-6-2)16(4)12-18)19-13-22(28)24(36(32,33)34)14-23(19)35(29,30)31;/h7-14,26,28H,5-6H2,1-4H3,(H,29,30,31)(H,32,33,34);/q;+1/p-1/b25-18+,27-21+;
    • SMILES: S(C1=C([H])C(=C(C([H])=C1C(=C1C([H])=C([H])C(C(C([H])([H])[H])=C1[H])=NC([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])C([H])([H])C([H])([H])[H])O[H])S(=O)(=O)[O-])(=O)(=O)O[H].[Na+] |c:10,24|

Computed Properties

  • Exact Mass: 554.115738g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 554.115738g/mol
  • Monoisotopic Mass: 554.115738g/mol
  • Topological Polar Surface Area: 173Ų
  • Heavy Atom Count: 37
  • Complexity: 1150
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: 2.5
  • Tautomer Count: 3
  • Surface Charge: 0

Experimental Properties

  • LogP: 6.29670
  • PSA: 172.95000
  • Melting Point: 295°C (dec.)
  • Color/Form: Dark red to dark blue crystalline powder
  • Solubility: Soluble in water and alcohol

Xylene cyanol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DF6T-1g
Xylene cyanol FF
4463-44-9 Dye Content ≥90%
1g
$32.00 2025-02-26
A2B Chem LLC
AG25413-1g
sodium 4-{[4-(ethylamino)-3-methylphenyl][(1Z,4E)-4-(ethylimino)-3-methylcyclohexa-2,5-dien-1-ylidene]methyl}-2-hydroxy-5-sulfobenzenesulfonate
4463-44-9 DyeContent≥90%
1g
$32.00 2024-04-20
Aaron
AR00DFF5-1g
Xylene cyanol FF
4463-44-9 80%
1g
$11.00 2025-01-24
Crysdot LLC
CD12071148-25g
Xylene cyanol
4463-44-9 Dye Content
25g
$190 2024-07-24
eNovation Chemicals LLC
Y1251998-25g
XYLENE CYANOL FF
4463-44-9 80%
25g
$185 2024-06-06
TRC
X217790-1g
Xylene cyanol
4463-44-9
1g
$ 45.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1523275-5g
4-((4-(Ethylamino)-3-methylphenyl)(4-(ethylimino)-3-methylcyclohexa-2,5-dien-1-ylidene)methyl)-6-hydroxybenzene-1,3-disulfonic acid
4463-44-9 98%
5g
¥690.00 2024-05-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X80380-5g
Xylene cyanol FF, pure
4463-44-9 80%
5g
¥358.0 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
X820588-1g
Xylene cyanol FF
4463-44-9 80%
1g
¥98.00 2022-09-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017751-25g
Xylene cyanol
4463-44-9 80%
25g
¥2111 2023-09-08

Xylene cyanol Suppliers

Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:4463-44-9)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4463-44-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:4463-44-9)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4463-44-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4463-44-9)Xylene cyanol
A872486
Purity:99%
Quantity:25g
Price($):274.0